2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime

• IUPAC Name: [(Z)-2,3-dihydrothiochromen-4-ylideneamino] 4-fluorobenzoate
• InChI: InChI=1S/C16H12FNO2S/c17-12-7-5-11(6-8-12)16(19)20-18-14-9-10-21-15-4-2-1-3-13(14)15/h1-8H,9-10H2/b18-14-
• InChI Key: OXQRVHUJZIEIEH-JXAWBTAJSA-N
• Canonical SMILES: C1CSC2=CC=CC=C2C1=NOC(=O)C3=CC=C(C=C3)F
• Isomeric SMILES: C\1CSC2=CC=CC=C2/C1=N\OC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H12FNO2S
• Molecular Weight: 301.3 g/mol

Description

2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime, also known as FTC-146, is a novel synthetic compound that has gained significant attention in the field of scientific research. This compound is a potent and selective inhibitor of the lysine-specific demethylase 1 (LSD1), an enzyme that plays a crucial role in the epigenetic regulation of gene expression.

Mechanism of Action

2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime exerts its pharmacological effects by inhibiting LSD1, an enzyme that plays a critical role in the regulation of gene expression. LSD1 is involved in the demethylation of histone proteins, which can lead to the activation or repression of gene expression. By inhibiting LSD1, 2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime can alter the epigenetic landscape of cells, leading to changes in gene expression and cellular function.
Biochemical and Physiological Effects
The inhibition of LSD1 by 2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime has several biochemical and physiological effects. In cancer cells, it leads to the reactivation of tumor suppressor genes that are silenced by LSD1-mediated histone demethylation. This can result in cell cycle arrest, apoptosis, and inhibition of tumor growth. In neurodegenerative diseases, inhibition of LSD1 by 2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime can lead to the upregulation of genes involved in synaptic plasticity and neuroprotection, resulting in improved cognitive function and reduced neuroinflammation. In viral infections, inhibition of LSD1 by 2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime can interfere with the replication and transcription of viral DNA, leading to reduced viral load and inhibition of viral replication.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime for lab experiments is its high selectivity and potency for LSD1. This makes it an ideal tool for studying the role of LSD1 in various cellular processes. However, one of the limitations of 2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime is its low solubility in aqueous solutions, which can make it challenging to use in certain experimental settings. Additionally, the long-term effects of LSD1 inhibition by 2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime on cellular function and viability are not fully understood and require further investigation.

Future Directions

There are several future directions for the research and development of 2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime. One area of interest is the potential use of 2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime as a therapeutic agent for cancer and neurodegenerative diseases. Further preclinical and clinical studies are needed to assess the safety and efficacy of 2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime in these disease settings. Another area of interest is the development of novel derivatives of 2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime with improved pharmacokinetic properties and selectivity for LSD1. This could lead to the development of more potent and effective LSD1 inhibitors for therapeutic use. Finally, the role of LSD1 in other cellular processes, such as stem cell differentiation and immune cell function, is an area of active investigation that could have important implications for the development of new therapies.

Synthesis Methods

The synthesis of 2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime involves a multistep process that starts with the reaction of 2,3-dihydro-4H-thiochromen-4-one with 4-fluorobenzoyl chloride in the presence of a base. The resulting product is then treated with hydroxylamine hydrochloride to form the oxime derivative. The final compound is obtained by purification using column chromatography.

Scientific Research Applications

2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and viral infections. In cancer research, 2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime has been shown to inhibit the growth of several types of cancer cells, including leukemia, breast, and lung cancer cells. It also enhances the anti-tumor activity of other chemotherapeutic agents. In neurodegenerative disease research, 2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime has been found to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease. In viral infection research, 2,3-dihydro-4H-thiochromen-4-one O-(4-fluorobenzoyl)oxime has been shown to inhibit the replication of the hepatitis B virus.